Cas no 112-90-3 (Oleylamine)

Oleylamine is a long-chain unsaturated primary amine with the chemical formula C₁₈H₃₅NH₂. It is widely utilized as a surfactant, corrosion inhibitor, and ligand in nanoparticle synthesis due to its amphiphilic nature and strong coordinating properties. The compound's unsaturated hydrocarbon tail (oleyl group) enhances solubility in organic solvents, while the amine group facilitates interactions with metal precursors, making it valuable in colloidal chemistry. Oleylamine also serves as a stabilizer in quantum dot and nanomaterial production, ensuring controlled particle growth and dispersion. Its thermal stability and ability to form stable complexes further contribute to its utility in industrial and research applications.
Oleylamine structure
Oleylamine structure
Product Name:Oleylamine
CAS No:112-90-3
MF:C18H37N
MW:267.493085622787
MDL:MFCD00066507
CID:35770
Update Time:2026-05-14

Oleylamine Chemical and Physical Properties

Names and Identifiers

    • Oleylamine
    • 1-Amino-9-octadecene
    • (Z)-octadec-9-enylamine
    • Oil amine
    • Cis-9-OctadecenylaMine
    • noramo
    • armeeno
    • oleamine
    • alamine11
    • oleylamin
    • oleinamine
    • kemaminep989
    • Arosulf AA-60
    • 油胺
    • 40%
    • Oleyl amine
    • Armeen O
    • Noram O
    • Alamine 11
    • Kemamine P 989
    • (Z)-9-Octadecen-1-amine
    • (Z)-octadec-9-en-1-amine
    • Oleylamin [German]
    • 9-Octadecenylamine, (Z)-
    • 9-Octadecen-1-amine, (Z)-
    • cis-1-Amino-9-octadecene
    • 9-Octadecenylamine
    • (z)-9-octadecenylamine
    • ZDQ1JWQ8DT
    • 9-Octadecen-1-amine, (9Z)-
    • (9Z)octadec-9-enylamine
    • QGLWBTPVKHMVHM-KTKRTIGZSA-N
    • S
    • MDL: MFCD00066507
    • Inchi: 1S/C18H37N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10H,2-8,11-19H2,1H3/b10-9-
    • InChI Key: QGLWBTPVKHMVHM-KTKRTIGZSA-N
    • SMILES: N([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
    • BRN: 1723960

Computed Properties

  • Exact Mass: 267.293
  • Monoisotopic Mass: 267.293
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: White powder or flakes.
  • Density: 0.813 g/mL at 25 °C(lit.)
  • Melting Point: 18-26 °C (lit.)
  • Boiling Point: 348-350 °C(lit.)
  • Flash Point: Fahrenheit: 309.2 ° f < br / > Celsius: 154 ° C < br / >
  • Refractive Index: n20/D 1.4596(lit.)
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with acids, acid chlorides, acid anhydrides, oxidizing agents.
  • PSA: 26.02000
  • LogP: 6.68290
  • Vapor Pressure: 8 mmHg ( 135 °C)
  • FEMA: 2815
  • Solubility: Soluble in ethanol, ether and other organic solvents. Insoluble in water.

Oleylamine Security Information

  • Symbol: GHS05 GHS09
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314,H400
  • Warning Statement: P273,P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2735 8/PG 2
  • WGK Germany:2
  • Hazard Category Code: 22-34-48/22-50/53-65
  • Safety Instruction: 23-26-36/37/39-45-60-61-62
  • RTECS:RG4130000
  • Hazardous Material Identification: C N
  • HazardClass:8
  • PackingGroup:II
  • Risk Phrases:R34-R22-R50/53
  • Safety Term:S26-S36/37/39-S45-S24/25
  • Packing Group:III
  • Hazard Level:8
  • Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Oleylamine Pricemore >>

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Oleylamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:112-90-3)cis-9-Octadecenylamine
Order Number:1638249;sfd9991
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:112-90-3)Oleylamine
Order Number:A948091
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:59
Price ($):172.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:112-90-3)Oleylamine
Order Number:LE7045;LE8403;LE1638249
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:112-90-3)cis-9-Octadecenylamine
1638249;sfd9991
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:112-90-3)Oleylamine
A948091
Purity:99%
Quantity:25g
Price ($):172.0
Email